Bictegravir sodium

• CAS No.: 1807988-02-8
• Product Name: Bictegravir sodium
• Molecular Formula: C21H17F3N3NaO5
• Molecular Weight: 471.368
• IUPAC Name: sodium (2R,5S,13aR)-7,9-dioxo-10-((2,4,6-trifluorobenzyl)carbamoyl)-2,3,4,5,7,9,13,13a-octahydro-2,5-methanopyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazepin-8-olate
• Standard InChI: InChI=1S/C21H18F3N3O5.Na/c22-9-3-14(23)12(15(24)4-9)6-25-20(30)13-7-26-8-16-27(10-1-2-11(5-10)32-16)21(31)17(26)19(29)18(13)28;/h3-4,7,10-11,16,29H,1-2,5-6,8H2,(H,25,30);/q;+1/p-1/t10-,11+,16+;/m0./s1
• Standard InChIKey: WJNFBIVCQMPPJC-FQYDJHLKSA-M
• SMILES: [O-]C(C(C(C(NCC1=C(F)C=C(F)C=C1F)=O)=C2)=O)=C3N2C[C@@]4([H])O[C@](C5)([H])CC[C@]5([H])N4C3=O.[Na+]
• Appearance: Solid powder
• Description: Bictegravir, also known as GS-9883, is a potent, unboosted, once-Daily HIV-1 Integrase Strand Transfer Inhibitor (INSTI) (IC50 - 1.6 nM) with improved pharmacokinetics and in vitro resistance profile. Bictegravir, as part of a fixed-dose combination product containing bictegravir/emtricitabine/tenofovir alafenamide (BIC/FTC/TAF), is in Phase III development.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GS-9883; GS 9883; GS9883; GS-9883-01; GS9883-01; GS 9883-01; Bictegravir; Bictegravir sodium
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Switching to Fixed-Dose Bictegravir, Emtricitabine, and Tenofovir Alafenamide (B/F/TAF) in Virologically Suppressed HIV-1 Infected Women: A Randomized, Open-Label, Multicenter, Active-Controlled, Phase 3, Noninferiority Trial. J Acquir Immune Defic Syndr. 2019 Nov 1;82(3):321-328. doi: 10.1097/QAI.0000000000002137. PubMed PMID: 31609930.; 4: Andreatta K, Willkom M, Martin R, Chang S, Wei L, Liu H, Liu YP, Graham H, Quirk E, Martin H, White KL. Erratum to: Switching to bictegravir/emtricitabine/tenofovir alafenamide maintained HIV-1 RNA suppression in participants with archived antiretroviral resistance including M184V/I. J Antimicrob Chemother. 2019 Dec 1;74(12):3646-3647. doi: 10.1093/jac/dkz412. PubMed PMID: 31562501; PubMed Central PMCID: PMC6857191.; 5: Andreatta K, Willkom M, Martin R, Chang S, Wei L, Liu H, Liu YP, Graham H, Quirk E, Martin H, White KL. Switching to bictegravir/emtricitabine/tenofovir alafenamide maintained HIV-1 RNA suppression in participants with archived antiretroviral resistance including M184V/I. J Antimicrob Chemother. 2019 Dec 1;74(12):3555-3564. doi: 10.1093/jac/dkz347. PubMed PMID: 31430369; PubMed Central PMCID: PMC6857193.; 6: Stellbrink HJ, Arribas JR, Stephens JL, Albrecht H, Sax PE, Maggiolo F, Creticos C, Martorell CT, Wei X, Acosta R, Collins SE, Brainard D, Martin H. Co-formulated bictegravir, emtricitabine, and tenofovir alafenamide versus dolutegravir with emtricitabine and tenofovir alafenamide for initial treatment of HIV-1 infection: week 96 results from a randomised, double-blind, multicentre, phase 3, non-inferiority trial. Lancet HIV. 2019 Jun;6(6):e364-e372. doi: 10.1016/S2352-3018(19)30080-3. Epub 2019 May 5. PubMed PMID: 31068272.; 7: Barber TJ. Bictegravir and dolutegravir: head to head at 96 weeks. Lancet HIV. 2019 Jun;6(6):e342-e343. doi: 10.1016/S2352-3018(19)30135-3. Epub 2019 May 5. 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Available from http://www.ncbi.nlm.nih.gov/books/NBK539546/ PubMed PMID: 30958667.; 13: CADTH Canadian Drug Expert Committee Recommendation: Bictegravir/Emtricitabine/Tenofovir Alafenamide (Biktarvy — Gilead Sciences Canada, Inc.): Indication: As a complete regimen for the treatment of human immunodeficiency virus-1 (HIV-1) infection in adults with no known substitution associated with resistance to the individual components of Biktarvy [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Oct. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK539326/ PubMed PMID: 30942994.; 14: Deeks ED. Correction to: Bictegravir/Emtricitabine/Tenofovir Alafenamide: A Review in HIV-1 Infection. Drugs. 2019 Apr;79(6):687. doi: 10.1007/s40265-019-01101-4. PubMed PMID: 30903610; PubMed Central PMCID: PMC6483951.; 15: Smith RA, Raugi DN, Wu VH, Zavala CG, Song J, Diallo KM, Seydi M, Gottlieb GS; University of Washington-Dakar HIV-2 Study Group. 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• PubChem Compound: 102593990
• Last Modified: Dec 28 2021